Cas no 56018-32-7 (1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE)

• Product Name: 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• CAS No: 56018-32-7
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD05998731
• CID: 892487
• PubChem ID: 974662
• Update Time: 2026-04-29

1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 1-benzyl-2,5-dimethylpyrrole-3-carbaldehyde
• 1-benzyl-2,5-dimethyl-3-formylpyrrole
• 1-Benzyl-2,5-dimethyl-pyrrol-3-carbaldehyd
• 1-benzyl-2,5-dimethyl-pyrrole-3-carbaldehyde

• MDL： MFCD05998731
• Inchi： InChI=1S/C14H15NO/c1-11-8-14(10-16)12(2)15(11)9-13-6-4-3-5-7-13/h3-8,10H,9H2,1-2H3
• InChI Key： DRUVRRDEWCSBFW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C)N1CC2=CC=CC=C2)C=O

Computed Properties

• Exact Mass: 213.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 22.00000
• LogP: 2.96570

1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE

Exploring the Properties and Applications of 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE (CAS No 56018-32-7)

The compound 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE, identified by the CAS registry number CAS No 56018-32-7, is a fascinating molecule with a unique structure and a variety of potential applications. This compound belongs to the class of pyrrole derivatives, which are known for their aromaticity and versatility in chemical reactions. The presence of a benzyl group and two methyl substituents on the pyrrole ring introduces interesting electronic and steric effects, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrrole-based compounds in drug discovery, particularly in the development of anti-cancer agents and antibiotics. The benzyl group in this compound is known to enhance bioavailability and stability, while the methyl substituents can influence the molecule's reactivity and selectivity. These features make 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using various coupling reactions and oxidation techniques. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the construction of the benzyl-pyrrole linkage with high yield and precision. Additionally, advancements in asymmetric synthesis have allowed for the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

The application of CAS No 56018-32-7 extends beyond pharmacology. Its aldehyde functional group makes it suitable for use in organic synthesis as a building block for more complex molecules. For example, it can be employed in the preparation of heterocyclic compounds or as an intermediate in the synthesis of natural product analogs. Furthermore, its aromaticity and conjugated system make it a potential candidate for use in materials science, such as in the development of organic semiconductors or optoelectronic devices.

Recent research has also focused on the biological activity of this compound. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Moreover, its anti-inflammatory properties have been explored in animal models, providing insights into its therapeutic potential.

In conclusion, 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE (CAS No 56018-32-7) is a versatile compound with a wide range of applications across different fields. Its unique structure and functional groups make it an attractive target for both fundamental research and practical applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing science and technology.